Cas no 83085-84-1 (Phosphonium, [5-(acetyloxy)pentyl]triphenyl-, bromide)

Phosphonium, [5-(acetyloxy)pentyl]triphenyl-, bromide structure
83085-84-1 structure
Product Name:Phosphonium, [5-(acetyloxy)pentyl]triphenyl-, bromide
CAS No:83085-84-1
MF:C25H28BrO2P
MW:471.366387367249
CID:678393
PubChem ID:71416418
Update Time:2025-04-19

Phosphonium, [5-(acetyloxy)pentyl]triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, [5-(acetyloxy)pentyl]triphenyl-, bromide
    • 5-acetyloxypentyl(triphenyl)phosphanium,bromide
    • 83085-84-1
    • DTXSID20835811
    • [5-(Acetyloxy)pentyl](triphenyl)phosphanium bromide
    • Inchi: 1S/C25H28O2P.BrH/c1-22(26)27-20-12-5-13-21-28(23-14-6-2-7-15-23,24-16-8-3-9-17-24)25-18-10-4-11-19-25;/h2-4,6-11,14-19H,5,12-13,20-21H2,1H3;1H/q+1;/p-1
    • InChI Key: VCKVZEMBKKKELI-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCOC(C)=O

Computed Properties

  • Exact Mass: 470.10103g/mol
  • Monoisotopic Mass: 470.10103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 400
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
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